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This guide provides a detailed comparison of the efficacy of aklomide and ionophore

anticoccidials in controlling coccidiosis in poultry. While extensive data exists for ionophores,

information on aklomide as a standalone agent is limited in publicly available literature. This

document summarizes the available data, details experimental protocols from relevant studies,

and visualizes known mechanisms of action.

Executive Summary
Coccidiosis, a parasitic disease caused by Eimeria protozoa, poses a significant economic

threat to the poultry industry. Control of this disease relies heavily on in-feed anticoccidial

agents. Ionophores have been a cornerstone of coccidiosis control for decades, while

aklomide has been used in combination products. This guide directly compares their efficacy

based on available scientific data.

Ionophore anticoccidials are fermentation products of Streptomyces and other actinomycetes

that disrupt the ion gradients across the parasite's cell membrane.[1] This disruption leads to

an influx of water, causing the parasite to swell and burst.[1]

Aklomide (2-chloro-4-nitrobenzamide) is a synthetic chemical anticoccidial. While it has been

used in combination products like Novastat, its precise mechanism of action is not well-

documented in the available scientific literature.[2]
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Quantitative Efficacy Data
Direct comparative studies of standalone aklomide against a range of ionophores are not

readily available in the reviewed literature. However, data from a study comparing the non-

ionophore chemical anticoccidial diclazuril with the ionophores salinomycin and maduramicin

provides valuable insights into the performance of chemical anticoccidials versus ionophores.

Additionally, performance index data for Novastat®, a product containing aklomide and

sulfanitran, offers a measure of its efficacy.

Table 1: Comparative Efficacy of Diclazuril (Non-Ionophore) vs. Salinomycin and Maduramicin

(Ionophores) in Broiler Chickens[3]

Treatment Group
Body Weight Gain (g) (Day
1-42)

Feed Conversion Ratio
(Day 1-42)

Diclazuril (1 ppm) 1850 1.80

Salinomycin (60 ppm) 1780 1.85

Maduramicin (5 ppm) 1795 1.83

Control (No treatment) 1750 1.90

Table 2: Performance Index of Novastat® (Aklomide + Sulfanitran) against Eimeria tenella[4]

Treatment Group Performance Index

Novastat® (0.025% Aklomide + 0.02%

Sulfanitran)
287

Non-medicated Infected Control 99

Note: A higher Performance Index indicates better overall performance, taking into account

weight gain, feed conversion, and mortality.

Mechanism of Action
Ionophore Anticoccidials
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Ionophores act by inserting themselves into the cell membrane of the Eimeria parasite, creating

channels or acting as mobile carriers for ions.[1] This disrupts the normal ionic equilibrium,

leading to an influx of sodium ions and water, causing the parasite to swell and lyse.[3] This

action primarily targets the extracellular stages of the parasite's life cycle, such as sporozoites

and merozoites.[2]

Eimeria Parasite Cell

Extracellular Environment
(High Na+)

Ionophore Cell Membrane Osmotic Swelling & Lysis

Na+

Click to download full resolution via product page

Aklomide
The specific biochemical mechanism of action for aklomide against Eimeria species is not

well-defined in the available scientific literature. As a chemical anticoccidial, it is presumed to

interfere with the parasite's metabolic pathways, but the exact target and signaling cascade

remain to be elucidated.

Experimental Protocols
General Anticoccidial Efficacy Trial in Broiler Chickens
This section outlines a typical experimental design for evaluating the efficacy of anticoccidial

drugs in broiler chickens, based on common practices reported in the literature.[5]
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1. Animal Model and Housing:
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Species: Broiler chickens (e.g., Ross 308, Cobb 500).

Age: Day-old chicks.

Housing: Raised in floor pens with fresh litter or in battery cages to control exposure to

extraneous coccidia. Environmental conditions (temperature, humidity, lighting) are strictly

controlled.

2. Experimental Design:

Acclimatization: Birds are given a non-medicated starter feed for a period (e.g., 14 days) to

acclimate.

Randomization: Birds are randomly allocated to different treatment groups with multiple

replicates per group.

Treatment Groups:

Negative Control: Uninfected, unmedicated.

Positive Control: Infected, unmedicated.

Aklomide Group(s): Infected, medicated with specified doses of aklomide.

Ionophore Group(s): Infected, medicated with specified doses of an ionophore (e.g.,

salinomycin, monensin).

Infection: At a specified age (e.g., day 16), birds in the infected groups are orally inoculated

with a known number of sporulated Eimeria oocysts (e.g., E. tenella, E. acervulina, E.

maxima).

3. Data Collection and Efficacy Parameters:

Performance:

Body Weight Gain (BWG): Measured at the beginning and end of the experimental period.

Feed Intake (FI): Recorded for each replicate.
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Feed Conversion Ratio (FCR): Calculated as FI/BWG.

Clinical Signs:

Mortality: Recorded daily.

Fecal/Litter Scoring: Droppings are scored for signs of coccidiosis (e.g., blood, diarrhea)

on a scale (e.g., 0-4).

Parasitological Assessment:

Lesion Scoring: At the end of the trial, a subset of birds from each group is euthanized,

and specific intestinal sections are examined for lesions characteristic of coccidiosis.

Lesions are scored on a scale (e.g., 0-4).

Oocyst Counts: Fecal samples are collected, and the number of oocysts per gram of feces

(OPG) is determined using a McMaster chamber.

Anticoccidial Index (ACI): Calculated to provide an overall assessment of efficacy. A common

formula is: ACI = (Relative Weight Gain % + Survival %) - (Lesion Index + Oocyst Index)

4. Statistical Analysis:

Data are analyzed using appropriate statistical methods (e.g., ANOVA) to determine

significant differences between treatment groups.

Conclusion
Ionophore anticoccidials have a well-established mechanism of action and a large body of

efficacy data. They remain a critical tool for coccidiosis control in the poultry industry.

Aklomide, primarily used in the combination product Novastat®, has demonstrated efficacy in

controlling coccidiosis. However, a comprehensive understanding of its standalone

performance compared to various ionophores and its specific molecular mechanism of action is

limited by the lack of publicly available data. Further research is needed to fully elucidate the

comparative efficacy and biochemical pathways of aklomide to allow for a more direct and

detailed comparison with ionophore anticoccidials. Researchers and drug development
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professionals are encouraged to consider these knowledge gaps in their future research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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